molecular formula C23H24O4 B8479270 2-(4,4'-Dimethoxytrityloxy)ethanol CAS No. 151835-83-5

2-(4,4'-Dimethoxytrityloxy)ethanol

Cat. No. B8479270
CAS RN: 151835-83-5
M. Wt: 364.4 g/mol
InChI Key: NUEYEOPTRDUJFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4,4'-Dimethoxytrityloxy)ethanol is a useful research compound. Its molecular formula is C23H24O4 and its molecular weight is 364.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4,4'-Dimethoxytrityloxy)ethanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4,4'-Dimethoxytrityloxy)ethanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

151835-83-5

Product Name

2-(4,4'-Dimethoxytrityloxy)ethanol

Molecular Formula

C23H24O4

Molecular Weight

364.4 g/mol

IUPAC Name

2-[bis(4-methoxyphenyl)-phenylmethoxy]ethanol

InChI

InChI=1S/C23H24O4/c1-25-21-12-8-19(9-13-21)23(27-17-16-24,18-6-4-3-5-7-18)20-10-14-22(26-2)15-11-20/h3-15,24H,16-17H2,1-2H3

InChI Key

NUEYEOPTRDUJFJ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCCO

Related CAS

151835-83-5

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethylene glycol (0.92 g, 14.8 mmol) (Wako Pure Chemical Industries, Ltd.), 4,4′-dimethoxytrityl chloride (1.00 g, 2.95 mmol) (Wako Pure Chemical Industries, Ltd.), and triethylamine (0.89 g, 8.81 mmol) (Wako Pure Chemical Industries, Ltd.) were dissolved in methylene chloride (25 mL) (Wako Pure Chemical Industries, Ltd.), and the mixture was stirred at room temperature overnight. Water (50 mL) was added to reaction solution, and mixture was extracted with methylene chloride (Wako Pure Chemical Industries, Ltd.). The organic layer was dried with anhydrous sodium sulfate (Wako Pure Chemical Industries, Ltd.), and the solvent was distilled off under reduced pressure. The residue was subjected to silica gel column chromatography (chloroform (Wako Pure Chemical Industries, Ltd.) as an eluent), to thereby obtain the title compound (0.51 g, 47% yield).
Quantity
0.92 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0.89 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Name
Quantity
50 mL
Type
reactant
Reaction Step Two
Yield
47%

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